
Proper Disposal Procedures for L-Ccg-I: A
General Guideline

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: L-Ccg-I

Cat. No.: B043723 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) containing detailed disposal instructions for L-
Ccg-I was not publicly available at the time of this writing. The following information provides

essential safety and logistical guidance based on general best practices for the disposal of

non-hazardous or low-hazard solid laboratory chemicals. Researchers, scientists, and drug

development professionals must consult their institution's Environmental Health and Safety

(EHS) department and adhere to all local, state, and federal regulations for chemical waste

disposal.

L-Ccg-I, a potent group II metabotropic glutamate receptor agonist, requires careful handling

and disposal to ensure laboratory safety and environmental compliance. While specific

disposal protocols are determined by the substance's full hazard profile found in its SDS, a

general framework can be applied for its management as a solid chemical waste.

Chemical and Physical Properties of L-Ccg-I
The following table summarizes key quantitative data for L-Ccg-I, compiled from various

suppliers. This information is crucial for initial assessment and proper handling.
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Property Value

Molecular Formula C₆H₉NO₄

Molecular Weight 159.14 g/mol

Appearance White to off-white solid/powder

Solubility Soluble in aqueous base

Storage Temperature 2-8°C

Personal Protective Equipment (PPE) for Handling
When handling L-Ccg-I powder or preparing for its disposal, appropriate personal protective

equipment should be worn to minimize exposure.[1][2]

Hand Protection: Wear chemically resistant gloves (e.g., nitrile rubber). Gloves should be

inspected before use and disposed of properly after handling the chemical.[2][3]

Eye/Face Protection: Use safety glasses with side shields or chemical safety goggles.[1] If

there is a risk of splashing, a face shield should be worn in conjunction with goggles.[4]

Body Protection: A standard laboratory coat should be worn.[3] Ensure it is buttoned to cover

as much skin as possible.

Footwear: Wear closed-toe, closed-heel shoes that cover the entire foot.[3]

Step-by-Step Disposal Procedure for L-Ccg-I
This procedural guidance is based on standard practices for disposing of solid, non-hazardous,

or low-hazard research chemicals.

Step 1: Hazard Assessment & Waste Determination

Review all available information for L-Ccg-I. Based on current data, it is not classified as a

hazardous substance for transport. However, institutional policies may classify it as chemical

waste requiring special disposal.
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Do not dispose of L-Ccg-I down the drain or in regular trash unless explicitly permitted by

your institution's EHS office.[5][6][7] Most chemical waste, regardless of hazard level, must

be managed through a dedicated program.[5]

Step 2: Prepare the Chemical Waste Container

Select a container that is compatible with the chemical, in good condition, and has a secure,

screw-top lid.[8] Plastic containers are often preferred for hazardous waste when compatible.

[5]

For solid waste like L-Ccg-I, the original container can often be used for disposal.[9]

If transferring waste, ensure the new container is clean and appropriate. Never use food or

beverage containers.[8]

Step 3: Label the Waste Container

Properly labeling the waste container is critical for safety and compliance. Attach your

institution's hazardous waste tag.[5]

The label must include, at a minimum:

The words "Hazardous Waste".[5]

The full, unabbreviated chemical name: "(2S,1'S,2'S)-2-(Carboxycyclopropyl)glycine" or

"L-Ccg-I".[5]

The total quantity of the waste.

The date waste was first added to the container (accumulation start date).[5]

The Principal Investigator's name, lab location (building and room number), and contact

information.[5]

Step 4: Store the Waste Container Securely

Store the sealed waste container in a designated "Satellite Accumulation Area" (SAA) within

the laboratory where the waste was generated.[8][10]
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The SAA must be at or near the point of generation.[10]

Ensure the container is kept closed except when adding waste.[8][10]

Store the container away from incompatible materials and in a location that minimizes the

risk of spills or breakage (e.g., in secondary containment, below eye level).[9]

Step 5: Arrange for Disposal

Once the container is full or you are ready to dispose of it, contact your institution's EHS

department to schedule a waste pickup.[10]

Follow their specific procedures for requesting a collection. Do not move the waste from the

laboratory yourself.

Visualized Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of L-Ccg-I based

on general laboratory safety protocols.
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General Disposal Workflow for L-Ccg-I

Preparation Phase

Handling & Containment

Disposal Phase

1. Hazard Assessment
Review available data and consult EHS guidelines.

2. Select Appropriate PPE
(Gloves, Goggles, Lab Coat)

3. Prepare Waste Container
Select a compatible, sealable container.

4. Label Container
Use official EHS tag with full chemical name.

5. Store Securely
Place in designated Satellite Accumulation Area (SAA).

6. Request Pickup
Contact institution's EHS for disposal.

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of laboratory chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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